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Compound of Interest

Compound Name: Amethyst Violet

CAS No.: 3562-38-7

Cat. No.: B1673043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amethyst Violet is a fluorescent, amine-reactive dye utilized for the discrimination of live and

dead cells in flow cytometry. Unlike traditional viability dyes that are excluded by intact cell

membranes, Amethyst Violet covalently binds to primary amines on cellular proteins. In live

cells, with their intact membranes, the dye reacts only with surface proteins, resulting in dim

staining. In contrast, dead cells, characterized by compromised membrane integrity, allow the

dye to enter and bind to the abundant intracellular proteins, leading to a significantly brighter

fluorescent signal. This robust staining method is compatible with subsequent fixation and

permeabilization procedures, making it an invaluable tool for multicolor flow cytometry analysis,

particularly in studies involving intracellular targets.

Principle of Amethyst Violet Staining
The core principle of Amethyst Violet staining lies in the differential accessibility of cellular

proteins in live versus dead cells. Live cells maintain a selectively permeable membrane that

restricts the entry of the dye, limiting its reaction to a smaller pool of proteins on the cell
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surface. Conversely, the compromised membranes of dead or dying cells allow Amethyst
Violet to readily permeate the intracellular space, where it conjugates with a vast number of

proteins, leading to a substantial increase in fluorescence intensity. This differential staining

allows for the clear demarcation of live and dead cell populations.

Quantitative Data Summary
The optimal concentration of Amethyst Violet should be determined for each cell type and

experimental condition to ensure the best separation between live and dead cell populations

with minimal background staining. Below is a summary of typical titration results for an amine-

reactive violet dye.[1]

Dilution
Concentration
Factor

Mean
Fluorescence
Intensity (MFI)
of Dead Cells

Stain Index
(SI)

Observation

1:500 2x 750,000 299

Good separation,

but still some

background.

1:1000 1x 700,000 699

Optimal, best

separation with

low background.

[1]

1:2000 0.5x 400,000 399.5

Suboptimal,

reduced

separation.[1]

1:4000 0.25x 100,000 199.5
Too low, poor

separation.[1]

Stain Index (SI) is calculated as: (MFI of positive population - MFI of negative population) / (2 x

Standard Deviation of negative population).
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Protocol 1: Titration of Amethyst Violet for Optimal
Concentration
Objective: To determine the optimal concentration of Amethyst Violet that provides the

maximal separation between live and dead cell populations.

Materials:

Cells of interest

Amethyst Violet dye

Protein-free Phosphate-Buffered Saline (PBS)

Flow cytometry staining buffer (e.g., PBS with 2% FBS)

Flow cytometer with a violet laser (405 nm excitation)

Procedure:

Prepare a Mixed Population of Live and Dead Cells:

Harvest and wash the cells with protein-free PBS.

Resuspend the cells at a concentration of 1-10 x 10^6 cells/mL in protein-free PBS.[2][3]

Divide the cell suspension into two tubes.

Induce cell death in one tube by heat treatment (e.g., 55-65°C for 5-10 minutes) or by

another appropriate method.

Mix the live and heat-killed cell populations at a 1:1 ratio.

Stain the Cells:

Aliquot 100 µL of the mixed cell population into several tubes.

Prepare serial dilutions of the Amethyst Violet dye (e.g., 1:500, 1:1000, 1:2000, 1:4000).
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Add 1 µL of each dye dilution to the respective tubes.[1][2][3]

Include an unstained control tube.

Incubation:

Vortex the tubes immediately after adding the dye.

Incubate for 20-30 minutes at room temperature, protected from light.[1]

Wash and Acquire Data:

Wash the cells twice with 2 mL of flow cytometry staining buffer to remove unbound dye.[1]

Centrifuge and discard the supernatant.

Resuspend the cells in an appropriate volume of flow cytometry staining buffer for

analysis.

Acquire data on a flow cytometer using violet laser excitation (405 nm).

Data Analysis:

For each concentration, generate a histogram plotting fluorescence intensity.

Identify the live (dim) and dead (bright) populations.

Calculate the Stain Index (SI) for each concentration to determine the optimal dilution.

Protocol 2: General Staining Procedure with Amethyst
Violet
Objective: To stain cells with the predetermined optimal concentration of Amethyst Violet for

viability assessment.

Materials:

Cells of interest
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Amethyst Violet dye at the optimal concentration

Protein-free Phosphate-Buffered Saline (PBS)

Flow cytometry staining buffer (e.g., PBS with 2% FBS)

Procedure:

Cell Preparation:

Harvest cells and wash them twice in protein-free PBS.[2]

Resuspend the cells in protein-free PBS at a concentration of 1-10 x 10^6 cells/mL.[2][3]

Staining:

Add the pre-titrated optimal volume of Amethyst Violet dye to the cell suspension

(typically 1 µL per 1 mL of cells).[2][3]

Vortex the cell suspension immediately.

Incubation:

Incubate the cells for 20-30 minutes at room temperature, protected from light.[1]

Washing:

Wash the cells once or twice with flow cytometry staining buffer.[3]

Downstream Processing:

The cells are now ready for subsequent steps such as surface and/or intracellular staining,

followed by flow cytometric analysis.
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Amethyst Violet Staining Mechanism
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Caption: Mechanism of live/dead cell discrimination by Amethyst Violet.
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Amethyst Violet Staining Workflow

Prepare Single-Cell Suspension

Wash in Protein-Free PBS

Resuspend in Protein-Free PBS
(1-10 x 10^6 cells/mL)

Add Amethyst Violet Dye

Incubate 20-30 min at RT (in dark)

Wash with Staining Buffer

Optional: Fixation & Permeabilization

Acquire on Flow Cytometer
(Violet Laser - 405 nm)

Without Fixation

Surface/Intracellular Staining

Click to download full resolution via product page

Caption: Experimental workflow for Amethyst Violet staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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